Cas no 2763741-21-3 (2-Propanol, 3-(ethylamino)-1,1,1-trifluoro-, hydrochloride (1:1), (2R)-)

• Product Name: 2-Propanol, 3-(ethylamino)-1,1,1-trifluoro-, hydrochloride (1:1), (2R)-
• CAS No: 2763741-21-3
• MF: C₅H₁₁ClF₃NO
• MW: 193.595151185989
• CID: 5562412
• Update Time: 2025-10-24

2-Propanol, 3-(ethylamino)-1,1,1-trifluoro-, hydrochloride (1:1), (2R)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 3-(ethylamino)-1,1,1-trifluoro-, hydrochloride (1:1), (2R)-

• Inchi： 1S/C5H10F3NO.ClH/c1-2-9-3-4(10)5(6,7)8;/h4,9-10H,2-3H2,1H3;1H/t4-;/m1./s1
• InChI Key： BZGUWNAITNHSQK-PGMHMLKASA-N
• SMILES： [C@@H](O)(CNCC)C(F)(F)F.Cl

Additional information on 2-Propanol, 3-(ethylamino)-1,1,1-trifluoro-, hydrochloride (1:1), (2R)-

Comprehensive Overview of 2-Propanol, 3-(ethylamino)-1,1,1-trifluoro-, hydrochloride (1:1), (2R)- (CAS No. 2763741-21-3)

The compound 2-Propanol, 3-(ethylamino)-1,1,1-trifluoro-, hydrochloride (1:1), (2R)-, identified by its CAS No. 2763741-21-3, is a specialized chiral molecule with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the trifluoromethyl group and ethylamino moiety, contribute to its reactivity and selectivity, making it a subject of interest in modern synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds like 2-Propanol, 3-(ethylamino)-1,1,1-trifluoro-, hydrochloride (1:1), (2R)- has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives to traditional reagents. The compound’s stereospecificity (indicated by the (2R)- configuration) further underscores its relevance in asymmetric synthesis, a hot topic in academic and industrial research.

From a technical perspective, the hydrochloride salt form of this compound improves its solubility and handling characteristics, addressing common challenges in formulation development. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify its purity and stereochemical integrity. These methods are frequently searched by quality control professionals, reflecting the compound’s niche yet critical role in high-precision applications.

The versatility of CAS No. 2763741-21-3 extends to its potential use in catalysis and material science. For instance, its trifluoro group can influence electronic properties in polymer matrices, a feature leveraged in advanced coatings and adhesives. Such interdisciplinary applications resonate with trends in nanotechnology and smart materials, areas where user queries often focus on novel functional additives.

Safety and regulatory compliance are paramount when working with 2-Propanol, 3-(ethylamino)-1,1,1-trifluoro-, hydrochloride (1:1), (2R)-. While it is not classified as hazardous under standard guidelines, proper storage conditions—such as protection from moisture and light—are recommended to maintain stability. This aligns with frequently searched best practices for chemical storage and lab safety protocols.

In summary, 2-Propanol, 3-(ethylamino)-1,1,1-trifluoro-, hydrochloride (1:1), (2R)- represents a compelling case study in the convergence of structural innovation and application-driven research. Its multifaceted properties cater to evolving needs in life sciences and materials engineering, positioning it as a valuable asset for future scientific breakthroughs.